Cas no 14047-41-7 (2,2',2'',2''',2''''-(ethane-1,2-diylnitrilo)pentaacetate)

• Product Name: 2,2',2'',2''',2''''-(ethane-1,2-diylnitrilo)pentaacetate
• CAS No: 14047-41-7
• MF: C₁₄H₁₈N₃O₁₀
• MW: 388.306824207306
• CID: 1293603
• PubChem ID: 3337411
• Update Time: 2025-04-20

2,2',2'',2''',2''''-(ethane-1,2-diylnitrilo)pentaacetate Chemical and Physical Properties

Names and Identifiers

• 2,2',2'',2''',2''''-(ethane-1,2-diylnitrilo)pentaacetate
• 2-[bis[2-[bis(carboxylatomethyl)amino]ethyl]amino]acetate
• Glycine, N,N-bis(2-(bis(carboxymethyl)amino)ethyl)-, ion(5-)
• pentetate(5-)
• N,N,N',N'',N''-diethylenetriaminepentaacetate
• CHEBI:35745
• dtpa(5-)
• Q27116578
• N,N-Bis(2-(bis(carboxymethyl)amino)ethyl)glycine ion(5-)
• DTXSID80930851
• diethylenetriaminepentaacetate
• QPCDCPDFJACHGM-UHFFFAOYSA-I
• 14047-41-7

• Inchi： 1S/C14H23N3O10/c18-10(19)5-15(1-3-16(6-11(20)21)7-12(22)23)2-4-17(8-13(24)25)9-14(26)27/h1-9H2,(H,18,19)(H,20,21)(H,22,23)(H,24,25)(H,26,27)/p-5
• InChI Key： QPCDCPDFJACHGM-UHFFFAOYSA-I
• SMILES： [O-]C(CN(CCN(CC(=O)[O-])CC(=O)[O-])CCN(CC(=O)[O-])CC(=O)[O-])=O

Computed Properties

• Exact Mass: 388.09924
• Monoisotopic Mass: 388.09921878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 27
• Rotatable Bond Count: 11
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.3
• Topological Polar Surface Area: 210Ų

Experimental Properties

• PSA: 210.37